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Compound Name: Aberchrome 670

CAS No.: 94856-25-4

Cat. No.: B3069525 Get Quote

Executive Summary & Mechanistic Principle
RESOLFT (Reversible Saturable Optical Linear Fluorescence Transitions) microscopy

overcomes the diffraction limit by confining the fluorescence emission to a sub-diffraction

volume. Unlike STED, which requires gigawatt-intensity depletion beams, RESOLFT utilizes

molecular switches that change states at low intensities (W/cm² to kW/cm²), making it

compatible with sensitive organic substrates.

Aberchrome 670 (Ab670) is a thermally stable, photochromic fulgide. In the context of

RESOLFT, it is rarely used as a direct fluorophore due to low quantum yield. Instead, it serves

as a switchable FRET acceptor (quencher) in a binary system (e.g., paired with a donor like

Coumarin 6 or Atto 590).

The "Switchable FRET" Mechanism
The super-resolution effect relies on modulating the fluorescence of a donor dye by switching

the Ab670 acceptor between two states:

Open Form (OF): Absorbs in UV (~366 nm). Transparent in the visible range. State:

FLUORESCENCE ON (Donor emits freely).

Closed Form (CF): Absorbs strongly in the visible (450–600 nm).[1] Acts as a FRET

acceptor.[2] State: FLUORESCENCE OFF (Donor is quenched).
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To achieve sub-diffraction resolution, a UV Doughnut Beam is used to force the periphery of the

focal spot into the Closed Form (Quenched), leaving only the central zero-point in the Open

Form (Fluorescent).

Optical Configuration (Hardware Setup)
The optical path requires precise co-alignment of three spectral channels: Activation (Reset),

Deactivation (Doughnut), and Readout (Excitation).

Beam Path Diagram
The following diagram illustrates the logical flow and optical components required for the Ab670

RESOLFT setup.
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Caption: Optical path for Ab670 RESOLFT. UV beam is phase-modulated to create the

quenching doughnut.
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Component Specification Purpose

OFF-Switching Laser 375 nm (or 366 nm line)

Drives Ab670 OF

CF (Quenching). Must be CW

or high-freq pulsed.

Readout/ON Laser 488 nm (for Coumarin 6)

Excites Donor; also drives

Ab670 CF

OF (Reset).

Phase Plate Vortex Phase Plate (VPP)

Imprints

phase ramp on the UV beam

to create the doughnut.

Dichroic Mirror
z375/488rpc

(Chroma/Semrock)

Reflects UV/Blue, transmits

fluorescence (e.g., 500-550

nm).

Objective 100x / 1.4 NA Oil Immersion
High NA is critical for steep

doughnut minima.

Detector APD (Avalanche Photodiode)
High quantum efficiency for

low-photon RESOLFT signals.

Sample Preparation Protocol
Since Ab670 is hydrophobic and non-fluorescent, the standard validation experiment involves a

polymer matrix doped with the switch and a donor dye.

Materials
Switch: Aberchrome 670 (TCI Chemicals or synthesized).

Donor: Coumarin 6 (Sigma-Aldrich) or Atto 532.

Matrix: Poly(methyl methacrylate) (PMMA), MW ~15,000.

Solvent: Toluene or Chloroform (HPLC Grade).
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Substrate: #1.5 High-precision coverglass (cleaned with piranha solution).

Protocol: PMMA Film Preparation
Solution A (Matrix): Dissolve PMMA in Toluene to a concentration of 1-2% (w/v).

Solution B (Dyes): Prepare a stock solution containing:

Aberchrome 670 (Concentration ~10 mM).

Coumarin 6 (Concentration ~0.1 mM).

Note: A high Acceptor-to-Donor ratio (100:1) is crucial to ensure efficient FRET quenching

in the CF state.

Mixing: Mix Solution A and B to achieve a final dye concentration in the polymer where

intermolecular distance is <5 nm (critical for FRET).

Spin Coating:

Place coverglass on spin coater.

Dispense 20 µL of the mixture.

Spin at 2000 RPM for 60 seconds.

Target Thickness: ~50–100 nm (prevents axial resolution issues).

Curing: Bake at 60°C for 1 hour to remove residual solvent.

Experimental Workflow & Pulse Sequence
RESOLFT is a point-scanning technique. At every pixel, a specific pulse sequence must be

executed to manipulate the state of Ab670.

The Pulse Sequence
The sequence ensures the center of the spot remains fluorescent (OF) while the periphery is

quenched (CF).
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1. Global Reset (ON)
Visible Light (488 nm)

Time: 10-100 µs

2. Doughnut OFF
UV Light (375 nm)

Time: 0.1-1 msPrepare State

3. Readout
Blue Light (488 nm)

Time: 10-50 µs

Confine Region

Next Pixel

Click to download full resolution via product page

Caption: Pixel-dwell sequence. Step 2 defines the resolution. Step 3 collects the data.[3]

Detailed Steps
Initialization (Step 1): The scanner moves to the pixel coordinates. A brief pulse of the visible

laser (Gaussian profile) ensures all Ab670 molecules in the focal volume are in the Open

Form (OF). The donor is now "ON".

Confinement (Step 2): The UV laser (Doughnut profile) illuminates the sample.

Periphery: High UV intensity converts Ab670 OF

CF. The CF acts as a quencher.[4] Donor fluorescence is OFF.

Center: Zero UV intensity leaves Ab670 in OF. Donor fluorescence remains ON.

Readout (Step 3): The visible laser (Gaussian) is applied at low power to excite the donor.

Critical: The readout intensity must be low enough not to instantly switch the CF back to

OF during the integration time, or the readout pulse must be very short.

Detection: Photons are collected on the APD.

Scan: Move to the next pixel.[5]

Data Analysis & Performance Metrics
Calculating Resolution
The lateral resolution (
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) in RESOLFT is approximated by:

: Wavelength of the OFF-switching beam (375 nm).

: Peak intensity of the doughnut crest.

: Saturation intensity (intensity required to switch 50% of molecules to CF).

Typical Parameters for Ab670
Parameter Value Notes

Switching Cycles >1,000
Ab670 is fatigue-resistant but

not infinite.

Switching Time 1–10 ms
Slower than STED, faster than

some proteins.

Contrast Ratio 5:1 to 10:1
Depends on FRET efficiency

and dye purity.

Troubleshooting & Optimization
Issue: Low Contrast (Blurry Images)

Cause: Inefficient Quenching.

Fix: Increase the concentration of Ab670 relative to the donor in the PMMA mixture. The

mean distance must be below the Förster radius (

nm).

Fix: Check the UV doughnut quality. Use gold nanoparticles to scan the PSF and verify a

"clean" zero in the center.

Issue: Rapid Photobleaching (Fatigue)
Cause: Oxygen radicals or UV damage.

Fix: Although PMMA protects the dye, ensure the UV intensity (

) is not vastly exceeding what is needed for saturation.
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Fix: Use a "smart scanning" routine that skips pixels with no signal to spare the dye.

Issue: Signal Drift
Cause: Thermal expansion due to UV absorption.

Fix: Use a closed-loop piezo stage. Ensure the sample is firmly mounted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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